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Compound of Interest

Compound Name: copper;oxalate

Cat. No.: B15816503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of anhydrous copper

oxalate (CuC₂O₄), a compound of interest for its magnetic properties and as a precursor in

materials synthesis. This document summarizes key crystallographic data, details experimental

protocols for its synthesis and characterization, and presents logical workflows for its study.

Crystallographic Data Summary
The crystal structure of anhydrous copper oxalate has been determined using powder

diffraction data from both synchrotron X-ray and neutron sources. The compound crystallizes in

a monoclinic system. Key quantitative data are summarized in the table below for clear

comparison.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c (No. 14) in the P12₁/n1 setting

Unit Cell Parameters

a 5.9598(1) Å[1][2][3]

b 5.6089(1) Å[1][2][3]

c 5.1138(1) Å[1][2][3]

β 115.320(1)°[1][2][3]

Composition CuC₂O₄[1][2]

Structure Description

The crystal structure consists of a random

stacking of CuC₂O₄ micro-crystallites. Within

this structure, half of the copper atoms are

located at the (2a) Wyckoff positions and the

other half at the (2b) positions. The oxalate

molecules are correspondingly centered around

the (2b) and (2a) sites, respectively.[1][2][3]

Experimental Protocols
Detailed methodologies for the synthesis and structural analysis of anhydrous copper oxalate

are crucial for reproducible research. The following sections outline the key experimental

procedures cited in the literature.

Synthesis of Anhydrous Copper Oxalate
Synthetic copper(II) oxalate is typically obtained through a precipitation reaction.[1][2][3]

Procedure:

Reactant Preparation: Prepare an aqueous solution of a copper(II) salt (e.g., copper(II)

sulfate) and a separate aqueous solution of oxalic acid.
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Precipitation: The copper(II) solution is added to the oxalic acid solution. This results in the

precipitation of copper(II) oxalate.

Product Isolation: The resulting precipitate is then isolated from the solution.

Characterization: The identity of the product is confirmed by conventional X-ray powder

diffraction, which should match the pattern of the copper mineral Moolooite

(CuC₂O₄·0.44H₂O).[1][2][3] Thermogravimetric analysis in an inert atmosphere can be used

to confirm the absence of crystal water.[1][2]

Structural Determination by Diffraction Methods
The crystal structure of anhydrous copper oxalate was determined using a combination of

neutron and synchrotron X-ray powder diffraction data.[1][2]

Methodology:

Neutron Diffraction: A neutron diffraction pattern was obtained at 5 K using a wavelength of λ

= 1.5949(1) Å.[1][2]

Synchrotron X-ray Diffraction: Two synchrotron X-ray diffraction patterns were obtained at

ambient temperature using wavelengths of λ = 1.0981 Å and λ = 0.50483(1) Å.[1][2] For the

latter, the sample was contained in a spinning 1.0 mm diameter glass capillary, and data was

collected over a 2θ range from 3.000° to 50.455° in steps of 0.005°.[2]

Conventional X-ray Diffraction: A conventional X-ray diffraction pattern was also obtained at

ambient temperature using λ = 1.54056 Å.[1][2]

Data Refinement: The atomic coordinates were determined by FullProf refinement of the

neutron diffraction data.[1][2][3] The unit cell parameters were determined from the X-ray

synchrotron data using the profile-matching mode (Le Bail) in the FullProf program.[2]

Visualized Workflows
The following diagrams illustrate the logical flow of the synthesis and characterization of

anhydrous copper oxalate, as well as its thermal decomposition pathways under different

atmospheric conditions.
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Synthesis and characterization workflow for anhydrous copper oxalate.
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Thermal decomposition pathways of anhydrous copper oxalate.
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Time-resolved in-situ investigations using synchrotron X-ray powder diffraction have shown that

in air, anhydrous copper oxalate converts to Cu₂O at 215 °C and then oxidizes to CuO at 345

°C.[1][2][3] In an inert argon gas atmosphere, it reduces to pure copper at 295 °C.[1][2][3]

Under an inert nitrogen atmosphere or vacuum, the decomposition also proceeds to copper

metal, whereas in air and oxygen, copper(II) oxide is the final product.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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